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Compound of Interest

Compound Name: Chilorotrifluoroethylene

Cat. No.: B104687

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the core properties of
chlorotrifluoroethylene (CTFE), a versatile and reactive fluorinated monomer. This document
consolidates essential physical, chemical, and safety data, outlines general experimental

protocols for property determination, and illustrates key chemical pathways and processes
involving CTFE.

Core Properties of Chlorotrifluoroethylene

Chlorotrifluoroethylene, with the chemical formula C2CIFs, is a colorless, flammable gas with
a faint ethereal odor at standard conditions.[1][2] It is a crucial monomer in the production of
high-performance fluoropolymers, most notably polychlorotrifluoroethylene (PCTFE).[3]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of CTFE are summarized in the table
below, providing a quantitative overview for easy reference.
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Property Value References
Molecular Formula C2CIFs [4]
Molecular Weight 116.47 g/mol [41[5]
CAS Number 79-38-9 [41[6]
Appearance Colorless gas [2][4]
Odor Faint ethereal odor [11[7]
Boiling Point -28.4 °Cto-26.2 °C [2][5][8]
Melting Point -158.2 °C to -158 °C [2][5][6]
Density (liquid) 1.305 g/cm3 at 20 °C [6]
Vapor Density 4.13 (vs air) [51[7]
Vapor Pressure 612 kPa at 25 °C [7109]
Water Solubility 380 mg/L at 28 °C [7]
Solubility Soluble in benzene and (ATL0]
chloroform
Refractive Index 1.3800 [7119]
Flash Point -28 °C [7119]
Explosive Limits in Air 8.4-40.3% [417111]
Autoignition Temperature 600 °C [12]

Safety and Handling Information

CTFE is a hazardous substance that requires careful handling due to its flammability and

toxicity. The following table summarizes key safety data.
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Hazard Information Details References

H220 (Extremely flammable
gas), H280 (Contains gas
under pressure; may explode if
GHS Hazard Statements o [4][13]
heated), H301 (Toxic if
swallowed), H331 (Toxic if

inhaled)

] Health: 3, Flammability: 4,
NFPA 704 Diamond - [11]
Instability: 3

Toxic by inhalation and
ingestion. May cause damage

Toxicity to organs, particularly the [71[13][14]
kidneys and liver. Contact with

the liquid can cause frostbite.

Use only in well-ventilated
areas. Keep away from heat,
sparks, open flames, and hot
) ] surfaces. Use non-sparking

Handling Precautions ) [15][16]
tools and explosion-proof
equipment. Ground/bond
container and receiving

equipment.

Store in a dry, cool, and well-
ventilated place. Keep
containers tightly closed.
Protect from sunlight and do
Storage Conditions not exp?se (0 lemperatures [41[13][15]
exceeding 50 °C. Store away
from incompatible materials
such as strong oxidizing
agents, strong bases, and

water.

Incompatible Materials Strong oxidizing agents, strong  [7][13]

bases, water, 1,1-
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dichloroethylene, oxygen.

Upon combustion, it can
produce toxic and corrosive
gases, including hydrogen

B chloride and hydrogen fluoride.

Hazardous Decomposition [1][17]

At temperatures above 250 °C,
decomposition may yield
hydrofluoric acid and carbonyl

halides like phosgene.

Experimental Protocols for Property Determination

Accurate determination of the physicochemical properties of chlorotrifluoroethylene is crucial
for its application and safety. The following sections outline general experimental
methodologies for key properties, which must be adapted with stringent safety measures due
to the hazardous nature of CTFE. All procedures should be conducted in a well-ventilated fume
hood with appropriate personal protective equipment.

Determination of Boiling Point

The boiling point of a liquefied gas like CTFE can be determined using a modified capillary
method or a specialized apparatus for low-temperature measurements.

» Methodology: A small, sealed capillary tube containing a sample of liquid CTFE is placed in a
cooling bath. The temperature of the bath is slowly increased. The boiling point is the
temperature at which a continuous stream of bubbles emerges from the capillary tube when
the vapor pressure of the liquid equals the atmospheric pressure.[18][19] For more accurate
measurements, a distillation setup can be used where the temperature of the vapor is
monitored as the liquid boils.[20]

Determination of Melting Point

The melting point of CTFE, which is very low, requires a cryostat or a specialized low-
temperature melting point apparatus.
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o Methodology: A small amount of solid CTFE is placed in a capillary tube.[3] The tube is
inserted into a temperature-controlled block within the apparatus. The temperature is
gradually increased, and the range from the point at which the solid begins to melt to when it
becomes completely liquid is recorded as the melting point range.[4]

Measurement of Density

The density of liquefied CTFE can be measured using a pressure hydrometer or a digital
density meter designed for volatile liquids.

o Methodology: A pressure hydrometer is a hydrometer enclosed in a pressure-resistant
transparent cylinder. The cylinder is filled with the liquid CTFE, and the density is read
directly from the hydrometer scale.[21] Alternatively, an oscillating U-tube density meter can
be used. The liquid CTFE is introduced into a vibrating U-tube, and the density is calculated
from the change in the oscillation frequency.[21]

Determination of Purity by Gas Chromatography (GC)

Gas chromatography is a standard technique for assessing the purity of volatile compounds
like CTFE.

* Methodology: A gaseous sample of CTFE is injected into the gas chromatograph. An inert
carrier gas, such as helium or nitrogen, transports the sample through a column containing a
stationary phase. Different components of the sample travel through the column at different
rates and are detected as they exit. The purity is determined by comparing the area of the
main peak to the total area of all peaks in the chromatogram.[11][22]

Determination of Explosive Limits

The lower and upper explosive limits (LEL and UEL) are determined to define the concentration
range in which the gas can form an explosive mixture with air.

o Methodology: A mixture of CTFE and air of a known concentration is prepared in a closed
vessel. An ignition source, such as a spark, is introduced, and the resulting pressure change
is measured. The experiment is repeated with different concentrations to determine the
minimum and maximum concentrations at which ignition occurs.[6][7]
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Spectroscopic Analysis

Spectroscopic methods are essential for the structural characterization of CTFE and its
reaction products.

Infrared (IR) Spectroscopy: An IR spectrum of gaseous CTFE is obtained by passing a beam
of infrared light through a gas cell containing the sample. The absorption of specific
frequencies of light corresponds to the vibrational modes of the C-F, C-Cl, and C=C bonds,
providing a characteristic fingerprint of the molecule.[23]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *°F NMR spectroscopy is particularly
useful for organofluorine compounds. A solution of CTFE in a suitable deuterated solvent is
placed in a strong magnetic field and irradiated with radio waves. The resulting spectrum
provides information about the electronic environment of the fluorine atoms.[5][24]

Mass Spectrometry (MS): In a mass spectrometer, CTFE molecules are ionized, and the
resulting charged fragments are separated based on their mass-to-charge ratio. The
fragmentation pattern provides information about the molecular weight and structure of the
compound. The presence of chlorine results in a characteristic M+2 isotope peak.[16][17]

Key Chemical Reactions and Pathways

Chlorotrifluoroethylene is a reactive monomer that undergoes several important chemical
transformations, including production, polymerization, and other addition and cycloaddition
reactions.

Commercial Production of Chlorotrifluoroethylene

The primary commercial route for the synthesis of CTFE involves the dechlorination of 1,1,2-
trichloro-1,2,2-trifluoroethane (CFC-113) using zinc.[3][11]

(l,1,2-Trich|oro-1,2,2-trif|uoroethane)

(CFCI2-CF2Cl) Dechlorination

(Chlorotrlﬂuoroethylene) [ Zinc Chloride (ZnClz) ]

./> (CCIF=CF)
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Caption: Commercial production of CTFE.

Polymerization to Polychlorotrifluoroethylene (PCTFE)

The most significant application of CTFE is its polymerization to form
polychlorotrifluoroethylene (PCTFE), a high-performance thermoplastic.[3][21] This is
typically achieved through free-radical polymerization in an aqueous emulsion or suspension.
[31[23]

Free-Radical Polymerization

Chlorotrifluoroethylene
(n CCIF=CF2)

()

Polychlorotrifluoroethylene
(-[CFCI-CFz]n-)

Initiator
(e.g., Peroxide)

Click to download full resolution via product page

Caption: Polymerization of CTFE to PCTFE.

Other Notable Chemical Reactions

CTFE participates in various other chemical reactions, including thermal dimerization and
cycloadditions.
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Caption: Key reactions of CTFE.

This technical guide provides a foundational understanding of chlorotrifluoroethylene for
professionals in research and development. The data and diagrams presented herein are
intended to facilitate further investigation and application of this important fluorinated
compound. Due to its hazardous nature, all experimental work with CTFE must be conducted
with strict adherence to safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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